Cas no 1289585-50-7 ((S)-3-(2,6-Dichloro-benzyloxy)-pyrrolidine hydrochloride)

• Product Name: (S)-3-(2,6-Dichloro-benzyloxy)-pyrrolidine hydrochloride
• CAS No: 1289585-50-7
• MF: C₁₁H₁₄Cl₃NO
• MW: 282.593960285187
• CID: 2166060
• Update Time: 2025-05-20

(S)-3-(2,6-Dichloro-benzyloxy)-pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-(2,6-dichloro-benzyloxy)-pyrrolidine hydrochloride
• (S)-3-((2,6-Dichlorobenzyl)oxy)pyrrolidine hydrochloride
• (S)-3-(2,6-Dichlorobenzyloxy)pyrrolidine hydrochloride
• (S)-3-(2,6-Dichloro-benzyloxy)-pyrrolidine hydrochloride

• Inchi： 1S/C11H13Cl2NO.ClH/c12-10-2-1-3-11(13)9(10)7-15-8-4-5-14-6-8;/h1-3,8,14H,4-7H2;1H/t8-;/m0./s1
• InChI Key： XOBJXSQIIWRTOH-QRPNPIFTSA-N
• SMILES： ClC1C=CC=C(C=1CO[C@@H]1CNCC1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 193
• Topological Polar Surface Area: 21.3

Additional information on (S)-3-(2,6-Dichloro-benzyloxy)-pyrrolidine hydrochloride

(S)-3-(2,6-Dichloro-benzyloxy)-pyrrolidine Hydrochloride: A Comprehensive Overview

The compound CAS No. 1289585-50-7, commonly referred to as (S)-3-(2,6-Dichloro-benzyloxy)-pyrrolidine hydrochloride, is a highly specialized chemical entity with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential utility in pharmaceutical and biochemical research. The molecule consists of a pyrrolidine ring substituted with a 2,6-dichlorobenzyl group at the 3-position, forming a chiral center that imparts its (S) configuration. The hydrochloride salt form further enhances its solubility and stability under certain conditions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging asymmetric catalysis and enantioselective reactions. Researchers have employed methodologies such as the Evans' oxazaborolidine catalyst system to achieve high enantiomeric excess in the synthesis of the (S)-configured pyrrolidine derivative. These techniques not only ensure the purity of the compound but also pave the way for large-scale production, making it accessible for various industrial and academic applications.

The structural integrity of (S)-3-(2,6-Dichloro-benzyloxy)-pyrrolidine hydrochloride is further enhanced by the presence of electron-withdrawing groups on the benzyl ring. The two chlorine atoms at the 2 and 6 positions contribute to the compound's stability by delocalizing electron density through resonance effects. This characteristic makes the molecule resistant to oxidative degradation and suitable for use in environments where chemical stability is paramount.

In terms of pharmacological applications, this compound has shown promise as a potential lead molecule in drug discovery programs targeting specific receptor systems. Preclinical studies have demonstrated its ability to modulate G-protein coupled receptors (GPCRs), which are critical in various physiological processes. Researchers have explored its efficacy in treating conditions such as chronic pain and inflammation, where GPCR modulation plays a pivotal role.

Moreover, the chiral nature of CAS No. 1289585-50-7 has led to its investigation in enantioselective catalysis. The (S) configuration imparts unique stereochemical properties that can be harnessed in asymmetric synthesis reactions. Recent studies have highlighted its potential as a chiral auxiliary in organic synthesis, enabling the construction of complex molecular architectures with high enantioselectivity.

The solubility profile of this compound is another area of interest for researchers. The hydrochloride salt form significantly improves its aqueous solubility, making it amenable for use in biological assays and formulation development. This property is particularly advantageous in drug delivery systems where rapid dissolution and bioavailability are critical factors.

In conclusion, (S)-3-(2,6-Dichloro-benzyloxy)-pyrrolidine hydrochloride represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structural features, combined with advancements in synthetic methodologies and pharmacological research, position it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the field of chemical science.